3-amino-N,N-dibenzylcyclohexane-carboxamide monohydrochloride

• Molecular Formula: C21H27ClN2O
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 3-amino-N,N-dibenzylcyclohexane-1-carboxamide;hydrochloride
• InChI: InChI=1S/C21H26N2O.ClH/c22-20-13-7-12-19(14-20)21(24)23(15-17-8-3-1-4-9-17)16-18-10-5-2-6-11-18;/h1-6,8-11,19-20H,7,12-16,22H2;1H
• InChI Key: BAXVTDQDJNKJRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)N)C(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3.Cl

Description

3-amino-N,N-dibenzylcyclohexane-carboxamide monohydrochloride is a useful research compound. Its molecular formula is C21H27ClN2O and its molecular weight is 358.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4N-hydrochloric acid/1,4-dioxane solution (4.5 ml) was added to a solution of tert-butyl 3-[(dibenzylamino)carbonyl]cyclohexanecarbamate (0.749 g, 1.773 mmol) in tetrahydrofuran (4.5 ml) and stirred overnight. The solvent was distilled off under reduced pressure, followed by replacement with toluene (twice), whereby 3-amino-N,N-dibenzylcyclohexanecarboxamide monohydrochloride (0.848 g, >99%) was obtained.